4-Chloro-2-methoxymethylpyridine

• CAS RN: 315493-76-6
• Molecular Formula: C7H8ClNO
• Molecular Weight: 157.60 g/mol
• IUPAC Name: 4-chloro-2-(methoxymethyl)pyridine
• InChI: InChI=1S/C7H8ClNO/c1-10-5-7-4-6(8)2-3-9-7/h2-4H,5H2,1H3
• InChI Key: ADAZNLUNVUZMCC-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NC=CC(=C1)Cl

Description

4-Chloro-2-methoxymethylpyridine is a useful research compound. Its molecular formula is C7H8ClNO and its molecular weight is 157.60 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-chloro-2-chloromethylpyridine hydrochloride (0.43 g), sodium methoxide (1.11 g) and methanol (15 ml) was stirred at room temperature for 10 hours and at 70° C. for 7 hours. The reaction mixture was concentrated, and the residue was combined with water and methylene chloride, and the organic phase was separated. After washing with saturated aqueous sodium bicarbonate followed by drying and concentrating, a title compound (0.28 g) was obtained as a tan oil.